Cas no 1807027-92-4 (Methyl 5-bromo-2-chloromethyl-4-cyanophenylacetate)

• Product Name: Methyl 5-bromo-2-chloromethyl-4-cyanophenylacetate
• CAS No: 1807027-92-4
• MF: C₁₁H₉BrClNO₂
• MW: 302.551661252975
• CID: 4973596
• Update Time: 2025-06-08

Methyl 5-bromo-2-chloromethyl-4-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-chloromethyl-4-cyanophenylacetate

• Inchi： 1S/C11H9BrClNO2/c1-16-11(15)4-7-3-10(12)9(6-14)2-8(7)5-13/h2-3H,4-5H2,1H3
• InChI Key： DDMLNTCPSRKJHV-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(CCl)=C(C=1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Methyl 5-bromo-2-chloromethyl-4-cyanophenylacetate

Methyl 5-bromo-2-chloromethyl-4-cyanophenylacetate (CAS No. 1807027-92-4): An Overview

Methyl 5-bromo-2-chloromethyl-4-cyanophenylacetate (CAS No. 1807027-92-4) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its bromine, chlorine, and cyano functional groups, offers a wide range of potential applications in the development of pharmaceuticals and advanced materials.

The molecular formula of Methyl 5-bromo-2-chloromethyl-4-cyanophenylacetate is C₁₁H₉BrClNO₂, and its molecular weight is approximately 303.54 g/mol. The presence of multiple functional groups in this molecule provides a platform for various chemical reactions and modifications, making it an attractive candidate for synthetic chemistry and drug discovery.

In the context of medicinal chemistry, Methyl 5-bromo-2-chloromethyl-4-cyanophenylacetate has been explored for its potential as an intermediate in the synthesis of novel drugs. Recent studies have highlighted its utility in the development of compounds targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of this compound exhibited potent inhibitory activity against certain enzymes involved in cancer cell proliferation. The bromine and chlorine substituents contribute to the compound's lipophilicity, which can enhance its cellular uptake and bioavailability.

The cyano group in Methyl 5-bromo-2-chloromethyl-4-cyanophenylacetate is particularly noteworthy due to its ability to participate in various chemical transformations. The nitrile functionality can be converted into other functional groups such as carboxylic acids, amides, and amines through well-established synthetic routes. This versatility makes the compound a valuable starting material for the synthesis of a diverse array of bioactive molecules.

In addition to its applications in drug discovery, Methyl 5-bromo-2-chloromethyl-4-cyanophenylacetate has also found use in materials science. The unique combination of functional groups in this molecule can be leveraged to design polymers with specific properties. For example, researchers at the University of California, Berkeley, have reported the use of this compound as a monomer in the synthesis of conductive polymers with enhanced electrical conductivity and mechanical stability. These materials have potential applications in electronic devices and energy storage systems.

The synthesis of Methyl 5-bromo-2-chloromethyl-4-cyanophenylacetate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions using transition metal catalysts. Advances in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste generation.

The physical properties of Methyl 5-bromo-2-chloromethyl-4-cyanophenylacetate, such as its melting point, boiling point, and solubility, are crucial for its handling and storage. The compound is generally stable under standard laboratory conditions but should be stored away from strong oxidizing agents and moisture to prevent degradation. Its solubility in organic solvents like dichloromethane and dimethylformamide makes it suitable for various chemical reactions.

In conclusion, Methyl 5-bromo-2-chloromethyl-4-cyanophenylacetate (CAS No. 1807027-92-4) is a multifunctional organic compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure provides a foundation for developing novel drugs and advanced materials with diverse applications. Ongoing research continues to uncover new possibilities for this versatile compound, making it an important focus area for scientists and researchers worldwide.